Cas no 2098309-98-7 (4-Chloro-7-nitroisoindolin-1-one)

• Product Name: 4-Chloro-7-nitroisoindolin-1-one
• CAS No: 2098309-98-7
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• CID: 5520850
• PubChem ID: 129137502
• Update Time: 2025-05-28

4-Chloro-7-nitroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 4-chloro-2,3-dihydro-7-nitro-
• 4-chloro-7-nitro-2,3-dihydro-1H-isoindol-1-one
• 4-chloro-7-nitroisoindolin-1-one
• 2098309-98-7
• SCHEMBL18863260
• 4-chloro-7-nitro-2,3-dihydroisoindol-1-one
• F84461
• 4-Chloro-7-nitroisoindolin-1-one

• Inchi： 1S/C8H5ClN2O3/c9-5-1-2-6(11(13)14)7-4(5)3-10-8(7)12/h1-2H,3H2,(H,10,12)
• InChI Key： OCLLGSMEYUXVBP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Cl)=CC=C2[N+]([O-])=O)CN1

Computed Properties

• Exact Mass: 211.9988697g/mol
• Monoisotopic Mass: 211.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-Chloro-7-nitroisoindolin-1-one

Comprehensive Overview of 4-Chloro-7-nitroisoindolin-1-one (CAS No. 2098309-98-7): Properties, Applications, and Research Insights

4-Chloro-7-nitroisoindolin-1-one (CAS No. 2098309-98-7) is a specialized heterocyclic compound gaining attention in pharmaceutical and material science research. This nitro-substituted isoindolinone derivative exhibits unique chemical properties due to its chloro and nitro functional groups, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of 4-Chloro-7-nitroisoindolin-1-one features a fused bicyclic system with strategic substituents that enhance its reactivity. The nitro group at the 7-position contributes to electron-withdrawing effects, while the chloro substituent at the 4-position offers sites for further functionalization. These characteristics align with current trends in small-molecule drug development, where researchers seek compounds with tunable pharmacokinetic properties. Recent publications highlight its utility in creating kinase inhibitors and proteolysis-targeting chimeras (PROTACs), addressing growing interest in targeted cancer therapies.

From a synthetic chemistry perspective, CAS 2098309-98-7 serves as a versatile building block for structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) enables rapid diversification—a critical factor in modern high-throughput screening workflows. Analytical data shows excellent purity profiles (>98% by HPLC) in commercial samples, meeting stringent requirements for medicinal chemistry applications. Stability studies indicate that proper storage under inert atmosphere preserves its integrity for extended periods.

Beyond pharmaceuticals, this compound shows promise in advanced material science. The conjugated system formed by its aromatic core and nitro group exhibits interesting photophysical properties. Researchers are investigating its incorporation into organic electronic materials, particularly for optoelectronic devices—a hot topic aligned with renewable energy innovations. Computational studies suggest potential applications in molecular sensors due to its predictable tautomeric behavior in different solvent systems.

Quality control protocols for 4-Chloro-7-nitroisoindolin-1-one typically involve NMR spectroscopy (1H/13C), mass spectrometry, and elemental analysis to verify identity. Recent advancements in continuous flow chemistry have improved its synthetic accessibility, addressing scalability challenges noted in earlier literature. These developments respond to frequent queries about cost-effective synthesis methods for nitro-aromatic compounds in research forums.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling—a point emphasized in recent laboratory safety guidelines. Its biodegradation profile is currently under study as part of broader green chemistry initiatives in synthetic organic chemistry.

The commercial availability of CAS 2098309-98-7 through major chemical suppliers has increased significantly since 2020, reflecting growing demand. Pricing trends correlate with its application in cutting-edge therapeutic research, particularly in targeted protein degradation—a field generating substantial patent activity. Analytical standards are now offered with certified HPLC chromatograms and spectral data, facilitating regulatory submissions for preclinical studies.

Future research directions may explore the compound's role in covalent inhibitor design, leveraging its reactive chloro group. Preliminary molecular docking simulations suggest interesting interactions with cysteine-rich protein targets, a focus area in precision medicine development. These applications position 4-Chloro-7-nitroisoindolin-1-one as a compound with sustained relevance in both academic and industrial research settings.